Cas no 332160-74-4 (<br>2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-a cetamide)

• Product Name: <br>2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-a cetamide
• CAS No: 332160-74-4
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 3070736
• PubChem ID: 3128725
• Update Time: 2025-07-15

<br>2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-a cetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-a cetamide
• 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide
• 2-((3-Cyano-4,6-dimethylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)acetamide
• AKOS000573941
• 332160-74-4

• MDL： MFCD01819003
• Inchi： 1S/C17H16N4O3S/c1-10-6-12(3)19-17(14(10)8-18)25-9-16(22)20-15-5-4-13(21(23)24)7-11(15)2/h4-7H,9H2,1-3H3,(H,20,22)
• InChI Key： YUEQCGVAEUGEED-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)C1C(C#N)=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 356.09431156Da
• Monoisotopic Mass: 356.09431156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 137Ų

Additional information on <br>2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-a cetamide

Introduction to 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide (CAS No. 332160-74-4)

The compound 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide, identified by its CAS number 332160-74-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a cyano group, a sulfanyl group, and a nitro group, contributes to its unique chemical properties and reactivity, making it a subject of intense research interest.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyridine core in 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide plays a crucial role in modulating biological activity. Specifically, the substitution pattern on the pyridine ring influences its interaction with biological targets, thereby affecting its pharmacological profile. The 3-Cyano and 4,6-dimethyl substituents enhance the compound's stability and solubility, while the sulfanyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities.

The N-terminal acetamide moiety in the compound contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This characteristic is particularly valuable in drug design, as it facilitates better absorption and distribution within biological systems. Additionally, the 2-methyl-4-nitro-phenyl group at the other end of the molecule introduces a region of high electron density, which can be exploited for selective binding to biological targets. This dual functionality makes 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide a versatile scaffold for further derivatization and optimization.

In the context of current pharmaceutical research, this compound has been explored for its potential in addressing various therapeutic challenges. The cyano group, for instance, has been shown to enhance binding affinity in certain enzyme inhibition studies. Similarly, the nitro group can be reduced to an amine under specific conditions, allowing for further chemical modification. These properties make 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide a valuable building block for medicinal chemists seeking to develop novel small-molecule drugs.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. By serving as a precursor for larger scaffolds, it enables researchers to explore new chemical space without having to start from scratch. This approach is particularly useful in hit-to Lead optimization campaigns, where rapid access to structurally diverse compounds is essential. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of pharmacokinetic and pharmacodynamic properties.

Recent advances in computational chemistry have further enhanced the utility of 332160-74-4. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions with target proteins. These computational methods have shown that the compound exhibits promising affinities for several enzymes and receptors relevant to human health. For example, preliminary data suggest that it may interact with enzymes involved in metabolic pathways or with receptors implicated in neurological disorders.

The synthesis of 2-(3-Cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-N-(2-methyl-4-nitro-phenyl)-acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the pyridine ring followed by acetylation at the nitrogen atom. Advances in catalytic methods have enabled more efficient transformations, reducing reaction times and minimizing byproduct formation. These improvements are crucial for scaling up production while maintaining cost-effectiveness.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. In vitro assays have demonstrated its ability to modulate certain signaling pathways at submicromolar concentrations. This potency suggests that it may be effective at low doses, reducing potential side effects associated with higher concentrations of active ingredients. Additionally, preliminary toxicity studies indicate that it is well-tolerated at tested doses, although more comprehensive safety assessments are needed before considering clinical applications.

The role of structure-based drug design (SBDD) cannot be overstated when discussing compounds like 332160-74-4. By understanding how specific structural features influence biological activity, researchers can make informed decisions about how to modify existing molecules or design entirely new ones. The combination of experimental data with computational predictions provides a powerful framework for optimizing drug candidates throughout their development pipeline.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and help guide further modifications if necessary. Additionally, investigating its metabolic stability and pharmacokinetic profile will be essential for determining whether it is suitable for clinical translation.

In conclusion,332160-74-4 represents an exciting opportunity for innovation in pharmaceutical chemistry due to its unique structural features and promising biological activities,particularly as an intermediate or lead compound,for developing novel therapeutic agents,with potential applications across multiple disease areas,including oncology,,neurology,and others where unmet medical needs remain significant challenges.